N-cyclopropyl-2-(3-thienyl)nicotinamide

• IUPAC Name: N-cyclopropyl-2-thiophen-3-ylpyridine-3-carboxamide
• InChI: InChI=1S/C13H12N2OS/c16-13(15-10-3-4-10)11-2-1-6-14-12(11)9-5-7-17-8-9/h1-2,5-8,10H,3-4H2,(H,15,16)
• InChI Key: YKCQYNOKVPNNHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=C(N=CC=C2)C3=CSC=C3
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol

Description

N-cyclopropyl-2-(3-thienyl)nicotinamide, also known as CP-690,550, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. CP-690,550 is a selective inhibitor of Janus kinase 3 (JAK3), which plays a crucial role in the signaling pathways of cytokines and growth factors. In

Scientific Research Applications

N-cyclopropyl-2-(3-thienyl)nicotinamide has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The drug has been shown to effectively suppress the immune response by inhibiting the activation of T cells and the production of pro-inflammatory cytokines.

Mechanism of Action

N-cyclopropyl-2-(3-thienyl)nicotinamide selectively inhibits JAK3, which is a non-receptor tyrosine kinase that is primarily expressed in immune cells. JAK3 is involved in the signaling pathways of cytokines, such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21, which play a crucial role in the activation and proliferation of T cells. By inhibiting JAK3, this compound effectively suppresses the immune response and reduces inflammation.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects on the immune system. The drug effectively reduces the activation and proliferation of T cells, which are the primary mediators of the immune response. This compound also reduces the production of pro-inflammatory cytokines, such as interferon-gamma (IFN-γ), tumor necrosis factor-alpha (TNF-α), and interleukin-17 (IL-17), which are involved in the pathogenesis of autoimmune and inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-(3-thienyl)nicotinamide has several advantages for lab experiments, including its high selectivity for JAK3 and its ability to effectively suppress the immune response. However, the drug also has some limitations, such as its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for the research and development of N-cyclopropyl-2-(3-thienyl)nicotinamide. One potential direction is the exploration of its therapeutic applications in other autoimmune and inflammatory diseases, such as multiple sclerosis and lupus. Another direction is the development of more selective JAK3 inhibitors that have fewer adverse effects and greater efficacy. Additionally, the use of this compound in combination with other immunomodulatory drugs may also be explored as a potential treatment strategy for autoimmune and inflammatory diseases.
Conclusion
This compound is a small molecule drug that has significant potential for the treatment of autoimmune and inflammatory diseases. The drug selectively inhibits JAK3, which plays a crucial role in the immune response, and effectively suppresses inflammation. While there are some limitations to its use, this compound has several advantages for lab experiments and has opened up new avenues for research and development in the field of immunomodulatory drugs.